Cas no 1396784-73-8 (1-2-(1H-imidazol-1-yl)ethyl-4-(pyridine-3-sulfonyl)piperazine)

• Product Name: 1-2-(1H-imidazol-1-yl)ethyl-4-(pyridine-3-sulfonyl)piperazine
• CAS No: 1396784-73-8
• MF: C₁₄H₁₉N₅O₂S
• MW: 321.39796090126
• CID: 6446175
• PubChem ID: 71788609
• Update Time: 2025-05-26

1-2-(1H-imidazol-1-yl)ethyl-4-(pyridine-3-sulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-2-(1H-imidazol-1-yl)ethyl-4-(pyridine-3-sulfonyl)piperazine
• 1-(2-imidazol-1-ylethyl)-4-pyridin-3-ylsulfonylpiperazine
• AKOS024537785
• CHEMBL3444183
• 1-[2-(1H-imidazol-1-yl)ethyl]-4-(pyridine-3-sulfonyl)piperazine
• VU0536214-1
• 1-(2-(1H-imidazol-1-yl)ethyl)-4-(pyridin-3-ylsulfonyl)piperazine
• 1396784-73-8
• F6199-0455

• Inchi： 1S/C14H19N5O2S/c20-22(21,14-2-1-3-15-12-14)19-10-8-17(9-11-19)6-7-18-5-4-16-13-18/h1-5,12-13H,6-11H2
• InChI Key： HIVBFMLCIHZBST-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1)(N1CCN(CCN2C=NC=C2)CC1)(=O)=O

Computed Properties

• Exact Mass: 321.12594604g/mol
• Monoisotopic Mass: 321.12594604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 79.7Ų

Additional information on 1-2-(1H-imidazol-1-yl)ethyl-4-(pyridine-3-sulfonyl)piperazine

1-2-(1H-imidazol-1-yl)ethyl-4-(pyridine-3-sulfonyl)piperazine: A Comprehensive Overview

The compound 1-2-(1H-imidazol-1-yl)ethyl-4-(pyridine-3-sulfonyl)piperazine (CAS No. 1396784-73-8) is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including an imidazole ring, a piperazine backbone, and a pyridine sulfonyl group. These features make it a promising candidate for various applications, particularly in drug discovery and development.

The imidazole moiety, a five-membered aromatic heterocycle, is known for its versatility in chemical reactivity and biological activity. It plays a crucial role in stabilizing the overall structure of the molecule and contributes to its potential pharmacological properties. The piperazine ring, a six-membered saturated heterocycle with two nitrogen atoms, serves as a central scaffold for the molecule. Its flexibility allows for diverse interactions with biological targets, making it a popular choice in drug design.

The pyridine sulfonyl group adds another layer of complexity to the molecule. Pyridine, a six-membered aromatic ring with one nitrogen atom, is commonly used in pharmaceuticals due to its ability to form hydrogen bonds and interact with various biological systems. The sulfonyl group further enhances the molecule's solubility and bioavailability, which are critical factors in drug delivery.

Recent studies have highlighted the potential of 1-2-(1H-imidazol-1-yl)ethyl-4-(pyridine-3-sulfonyl)piperazine as a modulator of key cellular pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are enzymes involved in cell signaling and regulation. This makes it a valuable tool in the development of therapies for diseases such as cancer, where kinase activity plays a pivotal role.

In addition to its enzymatic activity, the compound has demonstrated remarkable selectivity towards specific biological targets. This selectivity is attributed to the precise arrangement of its functional groups, which allows for tailored interactions with cellular components. Such properties are highly desirable in drug design, as they minimize off-target effects and improve therapeutic efficacy.

The synthesis of 1-2-(1H-imidazol-1-yl)ethyl-4-(pyridine-3-sulfonyl)piperazine involves a multi-step process that combines principles from organic chemistry and catalysis. Researchers have employed various strategies to optimize the synthesis pathway, ensuring high yields and purity. These advancements have made the compound more accessible for preclinical studies and potential clinical trials.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure and purity. These methods provide detailed insights into the molecular architecture, enabling researchers to refine their synthetic approaches and characterize the compound's properties accurately.

Looking ahead, the continued exploration of 1H-imidazole, pyridine sulfonyl, and piperazine functionalities will undoubtedly yield new insights into their therapeutic potential. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound into clinically relevant treatments.

In summary, 1-2-(1H-imidazol-1-yl)ethyl-4-(pyridine-3-sulfonyl)piperazine stands out as a compelling candidate in the realm of medicinal chemistry. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.